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Technical Guide: Physical Properties of 2-
Bromo-5-isopropoxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties of 2-Bromo-5-isopropoxybenzoic
acid, specifically its melting point and solubility. Due to a lack of readily available experimental

data for this specific isomer, this document provides data for the closely related isomer, 5-

Bromo-2-isopropoxybenzoic acid, as a reference. Furthermore, it outlines detailed, generalized

experimental protocols for determining these fundamental physical properties, which can be

applied to the title compound.

Comparative Physical Properties
While specific data for 2-Bromo-5-isopropoxybenzoic acid is not available in the reviewed

literature, the properties of its isomer, 5-Bromo-2-isopropoxybenzoic acid, and a related

compound, 4-isopropoxybenzoic acid, are presented below for comparative analysis.
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Compound
Molecular
Formula

CAS Number
Melting Point
(°C)

Solubility

2-Bromo-5-

isopropoxybenzo

ic acid

C₁₀H₁₁BrO₃ Not available
Data not

available

Data not

available

5-Bromo-2-

isopropoxybenzo

ic acid

C₁₀H₁₁BrO₃ 62176-16-3
Data not

available

Data not

available

4-

isopropoxybenzo

ic acid

C₁₀H₁₂O₃ 13205-46-4
164-167 °C (lit.)

[1]

Insoluble in

water. Soluble in

ethanol, ether,

and

dichloromethane.

[1]

Experimental Protocols for Property Determination
The following sections detail standardized methodologies for determining the melting point and

solubility of aromatic carboxylic acids like 2-Bromo-5-isopropoxybenzoic acid.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

A capillary melting point method is commonly employed.

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or a

digital temperature sensor is used.
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Heating: The capillary tube is placed in the heating block, and the temperature is raised at a

steady rate (e.g., 10-20 °C per minute for a preliminary measurement).

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

Refined Measurement: The process is repeated with a fresh sample, and as the temperature

approaches the previously determined melting range, the heating rate is slowed to 1-2 °C

per minute to obtain a more accurate measurement. The melting point is reported as the

range T₁ - T₂.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

A qualitative solubility test can be performed to determine the solubility of the compound in

various solvents.

Solvent Selection: A range of solvents with varying polarities should be tested, including

water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, and hexane.

Procedure:

Add approximately 10-20 mg of the compound to a test tube.

Add 1 mL of the selected solvent to the test tube.

Vigorously agitate the mixture for 1-2 minutes at a controlled temperature (e.g., room

temperature).

Visually inspect the mixture to determine if the solid has dissolved.

Classification:

Soluble: The solid completely dissolves, forming a clear solution.
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Partially Soluble: A significant portion of the solid dissolves, but some undissolved

particles remain.

Insoluble: The solid does not appear to dissolve.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocols for determining

the melting point and solubility of a chemical compound.

Workflow for Physical Property Determination
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Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of a chemical compound.

This guide provides a framework for understanding and determining the key physical properties

of 2-Bromo-5-isopropoxybenzoic acid. While direct data is currently elusive, the provided

comparative data and experimental protocols offer a robust starting point for researchers in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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